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Compound of Interest

Compound Name: Chandrananimycin A

Cat. No.: B1244592 Get Quote

Abstract
Chandrananimycin A is a bioactive natural product belonging to the phenoxazine class of

compounds. First isolated from a marine actinomycete, it has demonstrated notable anticancer

and antimicrobial properties, positioning it as a compound of interest for further drug

development. This technical guide provides an in-depth overview of the discovery, origin, and

biological activities of Chandrananimycin A. It includes detailed experimental protocols for its

isolation, characterization, and bioactivity assessment, as well as a putative biosynthetic

pathway for its core phenoxazinone structure. Quantitative data are presented in tabular format

for clarity, and key processes are visualized using diagrams in the DOT language. This

document is intended for researchers, scientists, and professionals in the field of drug

discovery and development.

Discovery and Origin
Chandrananimycin A, along with its congeners Chandrananimycins B and C, was first

isolated from the culture broth of a marine actinomycete, Actinomadura sp. isolate M045. The

producing strain was cultivated from a marine sediment sample, highlighting the potential of

marine actinomycetes as a source of novel secondary metabolites. Another analog,

Chandrananimycin E, has been isolated from Streptomyces griseus (HKI 0545), indicating that

the production of this class of compounds may be distributed across different actinomycete

genera.
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Physicochemical Properties
The physicochemical properties of Chandrananimycin A are summarized in the table below.

Property Description

Molecular Formula C₂₀H₁₉N₃O₅

Molecular Weight 397.39 g/mol

Appearance Yellowish-brown solid

Solubility Soluble in methanol, ethyl acetate, and DMSO

UV λmax (MeOH) nm (log ε) 235 (4.45), 433 (4.28)

IR (KBr) νmax cm⁻¹ 3400, 1695, 1640, 1580, 1460, 1280, 1100

Core Structure Phenoxazinone

Biological Activity
Chandrananimycin A has demonstrated a range of biological activities, including anticancer,

antibacterial, and antifungal properties. The available quantitative data for Chandrananimycin
A and its analog, Chandrananimycin E, are presented below.

Anticancer Activity
Compound Cell Line Activity Metric Value (µM) Reference

Chandrananimyc

in A
Various IC₅₀ 0.1 - 10 [1]

Chandrananimyc

in E
HUVEC GI₅₀ 35.3 [2]

Chandrananimyc

in E
HeLa CC₅₀ 56.9 [2]

Antimicrobial Activity
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Compound Organism Activity Metric Value (µg/mL) Reference

Chandrananimyc

in A
Bacillus subtilis MIC 10 [1]

Chandrananimyc

in A

Staphylococcus

aureus
MIC 25 [1]

Chandrananimyc

in A
Candida albicans MIC 10 [1]

Chandrananimyc

in A
Mucor miehei MIC 5 [1]

Experimental Protocols
This section provides detailed methodologies for the key experiments related to the discovery

and characterization of Chandrananimycin A.

Fermentation of the Producing Organism
Objective: To cultivate the Actinomadura sp. M045 for the production of Chandrananimycin A.

Materials:

Actinomadura sp. M045 culture

Seed medium (e.g., ISP2 broth)

Production medium (e.g., a modified seawater-based medium)

Shaker incubator

Sterile flasks

Protocol:

Inoculate a seed flask containing the seed medium with a loopful of Actinomadura sp. M045

from a slant culture.
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Incubate the seed culture at 28°C for 2-3 days on a rotary shaker at 180 rpm.

Transfer the seed culture to the production medium at a 5% (v/v) inoculation rate.

Incubate the production culture at 28°C for 7-10 days on a rotary shaker at 180 rpm.
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Fermentation Workflow

Actinomadura sp. M045
Slant Culture

Seed Culture
(ISP2 Broth, 2-3 days)

Inoculation Production Culture
(Seawater Medium, 7-10 days)

Inoculation (5% v/v) Harvest Culture Broth
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Isolation and Purification Workflow

Harvested Culture Broth

Liquid-Liquid Extraction
(Ethyl Acetate)

Crude Extract

Silica Gel Column Chromatography

Fraction Collection

TLC Analysis

Pure Chandrananimycin A

Combine pure fractions

 

Putative Biosynthesis of the Phenoxazinone Core
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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